Cas no 162272-97-1 (6-(trifluoromethyl)-9H-Pyrido[3,4-b]indole)
162272-97-1 structure
Product Name:6-(trifluoromethyl)-9H-Pyrido[3,4-b]indole
CAS No:162272-97-1
MF:C12H7F3N2
MW:236.192592859268
CID:1107181
PubChem ID:14929458
Update Time:2025-04-20
6-(trifluoromethyl)-9H-Pyrido[3,4-b]indole Chemical and Physical Properties
Names and Identifiers
-
- 6-(trifluoromethyl)-9H-Pyrido[3,4-b]indole
- BDBM50130250
- DTXSID50565598
- 162272-97-1
- DB-350217
- CHEMBL78618
- 6-Trifluoromethyl-9H-beta-carboline
- SCHEMBL14253033
- 6-(Trifluoromethyl)-9H-beta-carboline
- 6-trifluoromethyl-b-carboline
- DTIBSUIWQIHXOH-UHFFFAOYSA-N
-
- Inchi: 1S/C12H7F3N2/c13-12(14,15)7-1-2-10-9(5-7)8-3-4-16-6-11(8)17-10/h1-6,17H
- InChI Key: DTIBSUIWQIHXOH-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2=C(C=1)C1C=CN=CC=1N2)(F)F
Computed Properties
- Exact Mass: 236.05613272g/mol
- Monoisotopic Mass: 236.05613272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 28.7Ų
6-(trifluoromethyl)-9H-Pyrido[3,4-b]indole Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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